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Compound of Interest

Compound Name: 4,5-Dichloro-2-hydroxybenzonitrile

Cat. No.: B12102875

This technical guide provides a comprehensive overview of 4,5-Dichloro-2-
hydroxybenzonitrile, including its chemical identity, physicochemical properties, a putative
synthesis protocol, and safety considerations. This document is intended for researchers,
scientists, and professionals in the fields of drug development and chemical synthesis.

Chemical Identity and Structure

IUPAC Name: 4,5-Dichloro-2-hydroxybenzonitrile[1]
Structure:

The structure consists of a benzene ring substituted with two chlorine atoms at positions 4 and
5, a hydroxyl group at position 2, and a nitrile group at position 1.

Table 1: Chemical Identifiers for 4,5-Dichloro-2-hydroxybenzonitrile
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Identifier Value

IUPAC Name 4,5-Dichloro-2-hydroxybenzonitrile
CAS Number 1541259-78-2[1]

Molecular Formula C7HsCI2NO

Molecular Weight 188.01 g/mol

SMILES Code N#CC1=CC(Cl)=C(Cl)C=C10[1]

Physicochemical Properties

Experimental data for 4,5-Dichloro-2-hydroxybenzonitrile is not readily available in the public
domain. Therefore, a table of computed properties is provided below. For comparative
purposes, a table with experimental data for the related isomer, 3,5-dichloro-4-
hydroxybenzonitrile, is also included.

Table 2: Computed Physicochemical Properties of 4,5-Dichloro-2-hydroxybenzonitrile

Property Value Source
Molecular Weight 188.01 g/mol Calculated
XLogP3 3.2 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 0 PubChem
Exact Mass 186.959169 Da PubChem
Topological Polar Surface Area 44 A2 PubChem

Table 3: Experimental Physicochemical Properties of 3,5-Dichloro-4-hydroxybenzonitrile (CAS:
1891-95-8) for Comparison
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Property Value Source
Melting Point 138-142 °C [2]
Boiling Point (Predicted) 256.6 + 40.0 °C [2]
Water Solubility Slightly soluble [2]
pKa (Predicted) 491 +£0.23 [2]

Experimental Protocols

A specific, validated synthesis protocol for 4,5-Dichloro-2-hydroxybenzonitrile is not
described in the available literature. However, a plausible synthetic route can be proposed
based on established methods for the synthesis of substituted hydroxybenzonitriles. The
following protocol is a representative example adapted from the synthesis of a similar
compound, 3-chloro-5-hydroxybenzonitrile.[3]

Proposed Synthesis of 4,5-Dichloro-2-hydroxybenzonitrile from 4,5-Dichloro-2-
methoxyaniline

This proposed synthesis involves a Sandmeyer reaction, a well-established method for
introducing a nitrile group onto an aromatic ring.

Step 1: Diazotization of 4,5-Dichloro-2-methoxyaniline

o Dissolve 4,5-dichloro-2-methoxyaniline in a mixture of concentrated hydrochloric acid and
water.

e Cool the solution to 0-5 °C in an ice-water bath.

o Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO2) dropwise while
maintaining the temperature below 5 °C.

e Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

Step 2: Cyanation (Sandmeyer Reaction)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chembk.com/en/chem/3,5-dichloro-4-hydroxybenzonitrile
https://www.chembk.com/en/chem/3,5-dichloro-4-hydroxybenzonitrile
https://www.chembk.com/en/chem/3,5-dichloro-4-hydroxybenzonitrile
https://www.chembk.com/en/chem/3,5-dichloro-4-hydroxybenzonitrile
https://www.benchchem.com/product/b12102875?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/3-chloro-5-hydroxy-benzonitrile.htm
https://www.benchchem.com/product/b12102875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12102875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 In a separate flask, prepare a solution of copper(l) cyanide (CuCN) and sodium cyanide
(NaCN) in water.

e Cool this solution to 0-5 °C.

e Slowly add the cold diazonium salt solution to the cuprous cyanide solution. Vigorous
nitrogen evolution will be observed.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to 50-60 °C for one hour to ensure complete reaction.

e Cool the mixture and extract the product, 4,5-dichloro-2-methoxybenzonitrile, with an organic
solvent such as ethyl acetate.

e Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
» Remove the solvent under reduced pressure to obtain the crude methoxy intermediate.
Step 3: Demethylation to 4,5-Dichloro-2-hydroxybenzonitrile

» Dissolve the crude 4,5-dichloro-2-methoxybenzonitrile in a suitable solvent such as
dichloromethane or an aromatic solvent like 2,4,6-trimethylpyridine.[3]

e Add a strong Lewis acid, such as boron tribromide (BBr3) or a demethylating agent like
lithium iodide.[3]

 Stir the reaction mixture at an appropriate temperature (this may range from low
temperatures for BBrs to elevated temperatures for lithium iodide) until the reaction is
complete, as monitored by Thin Layer Chromatography (TLC).[3]

o Carefully quench the reaction with water or a dilute acid.
» Extract the product with an organic solvent.
e Wash the organic layer, dry it, and remove the solvent.

 Purify the crude product by column chromatography or recrystallization to obtain pure 4,5-
dichloro-2-hydroxybenzonitrile.
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Visualizations

The following diagrams illustrate the proposed experimental workflow and the structural
relationship between 4,5-dichloro-2-hydroxybenzonitrile and its isomers.

Click to download full resolution via product page
Caption: Proposed synthesis workflow for 4,5-Dichloro-2-hydroxybenzonitrile.
Caption: Isomeric relationship of Dichloro-hydroxybenzonitriles.

Safety and Handling

Specific safety data for 4,5-Dichloro-2-hydroxybenzonitrile is not available. The following
information is based on safety data for related chlorinated and hydroxylated benzonitriles and
should be used as a guideline.[4][5][6][7]

o Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and
serious eye irritation. May cause respiratory irritation.[4][7]

o Precautionary Statements:

o Prevention: Avoid breathing dust. Wash skin thoroughly after handling. Do not eat, drink,
or smoke when using this product. Use only outdoors or in a well-ventilated area. Wear
protective gloves, eye protection, and face protection.[4][5]

o Response:

» |[F SWALLOWED: Call a POISON CENTER or doctor. Rinse mouth.[7]
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= |F ON SKIN: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice.[4]

» |[F INHALED: Remove person to fresh air and keep comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.[4]

» |[F IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[5]

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[5]

o Disposal: Dispose of contents/container to an approved waste disposal plant.[4]

Biological Activity

There is no specific information in the reviewed literature regarding the biological activity or
signaling pathways associated with 4,5-Dichloro-2-hydroxybenzonitrile. Research on related
hydroxybenzonitrile compounds suggests potential applications as intermediates in the
synthesis of pharmaceuticals and pesticides.[8] Further research is required to determine the
biological profile of this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 8. A process for producing nitrile compounds - Patent 0080700 [data.epo.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to 4,5-Dichloro-2-
hydroxybenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12102875#4-5-dichloro-2-hydroxybenzonitrile-iupac-
name-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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